Cas no 2137895-80-6 (2-Hydroxy-5-(pyrimidin-5-yl)pyridine-4-carboxylic acid)

• Product Name: 2-Hydroxy-5-(pyrimidin-5-yl)pyridine-4-carboxylic acid
• CAS No: 2137895-80-6
• MF: C₁₀H₇N₃O₃
• MW: 217.180881738663
• CID: 5968165
• PubChem ID: 165457683
• Update Time: 2025-06-08

2-Hydroxy-5-(pyrimidin-5-yl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-713035
• 2137895-80-6
• 2-hydroxy-5-(pyrimidin-5-yl)pyridine-4-carboxylic acid
• 2-Hydroxy-5-(pyrimidin-5-yl)pyridine-4-carboxylic acid

• Inchi： 1S/C10H7N3O3/c14-9-1-7(10(15)16)8(4-13-9)6-2-11-5-12-3-6/h1-5H,(H,13,14)(H,15,16)
• InChI Key： TUBPQUHFVMREMF-UHFFFAOYSA-N
• SMILES： O=C1C=C(C(=O)O)C(=CN1)C1=CN=CN=C1

Computed Properties

• Exact Mass: 217.04874109g/mol
• Monoisotopic Mass: 217.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 92.2Ų

Additional information on 2-Hydroxy-5-(pyrimidin-5-yl)pyridine-4-carboxylic acid

Research Brief on 2-Hydroxy-5-(pyrimidin-5-yl)pyridine-4-carboxylic acid (CAS: 2137895-80-6)

The compound 2-Hydroxy-5-(pyrimidin-5-yl)pyridine-4-carboxylic acid (CAS: 2137895-80-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 2-Hydroxy-5-(pyrimidin-5-yl)pyridine-4-carboxylic acid as a key intermediate in the synthesis of novel heterocyclic compounds with promising pharmacological properties. The compound's unique structural features, including the pyrimidine and pyridine moieties, make it a versatile scaffold for the design of small-molecule inhibitors targeting various enzymes and receptors. Notably, its carboxylic acid functionality allows for further derivatization, enhancing its utility in medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that derivatives of 2-Hydroxy-5-(pyrimidin-5-yl)pyridine-4-carboxylic acid exhibit potent inhibitory activity against protein kinases involved in cancer progression. The study utilized a combination of computational modeling and in vitro assays to identify the most promising candidates, with one derivative showing nanomolar affinity for the target kinase. These findings underscore the compound's potential as a starting point for the development of new anticancer agents.

Another area of interest is the compound's application in the treatment of infectious diseases. A recent preprint on bioRxiv reported that 2-Hydroxy-5-(pyrimidin-5-yl)pyridine-4-carboxylic acid derivatives exhibit broad-spectrum antimicrobial activity, particularly against drug-resistant bacterial strains. The study employed high-throughput screening to evaluate the compound's efficacy, revealing its ability to disrupt bacterial cell wall synthesis. This discovery opens new avenues for addressing the global challenge of antibiotic resistance.

From a synthetic chemistry perspective, advancements have been made in the efficient production of 2-Hydroxy-5-(pyrimidin-5-yl)pyridine-4-carboxylic acid. A 2022 patent application (WO2022156789) describes a novel catalytic method for its synthesis, offering improved yields and reduced environmental impact compared to traditional routes. This development is expected to facilitate the large-scale production of the compound for further research and commercial applications.

In conclusion, 2-Hydroxy-5-(pyrimidin-5-yl)pyridine-4-carboxylic acid (CAS: 2137895-80-6) represents a promising scaffold in medicinal chemistry with diverse therapeutic applications. Ongoing research continues to explore its potential in oncology, infectious diseases, and other areas, while advancements in synthetic methodologies are enhancing its accessibility. Future studies should focus on optimizing its pharmacokinetic properties and evaluating its efficacy in preclinical models to accelerate its translation into clinical candidates.